{[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile

• IUPAC Name: 2-[[4-(methylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]oxy]acetonitrile
• InChI: InChI=1S/C10H14N6O2/c1-12-8-13-9(16-3-6-17-7-4-16)15-10(14-8)18-5-2-11/h3-7H2,1H3,(H,12,13,14,15)
• InChI Key: OSTGVODPISWQCR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)OCC#N)N2CCOCC2
• Molecular Formula: C10H14N6O2
• Molecular Weight: 250.26 g/mol

Description

{[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile is a compound that belongs to the class of triazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, agrochemistry, and material science. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied.

Mechanism of Action

The mechanism of action of {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound has also been reported to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
The compound {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile has been shown to exhibit a range of biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the production of reactive oxygen species, and modulate the expression of certain genes involved in inflammation. The compound has also been shown to exhibit low toxicity towards normal cells.

Advantages and Limitations for Lab Experiments

The compound {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile has several advantages for laboratory experiments. It is readily available, easy to synthesize, and exhibits potent biological activity. However, the compound also has some limitations. It is relatively unstable and may degrade over time, and its solubility in water is limited, which may affect its bioavailability.

Future Directions

There are several future directions for research on {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile. One potential area of research is the development of new analogs of the compound with improved potency and selectivity towards specific targets. Another area of research is the investigation of the compound's potential as a drug delivery system, as it has been shown to exhibit good cellular uptake. Additionally, the compound's potential applications in material science, such as in the development of new polymers and coatings, could also be explored.
Conclusion:
In conclusion, {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile is a compound with significant potential applications in various fields such as medicinal chemistry, agrochemistry, and material science. Its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied. Further research is needed to explore its potential as a drug delivery system and in material science, and to develop new analogs with improved potency and selectivity.

Synthesis Methods

The synthesis of {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazine-2-ol with acetonitrile in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is obtained in good yields after purification.

Scientific Research Applications

The compound {[4-(methylamino)-6-(4-morpholinyl)-1,3,5-triazin-2-yl]oxy}acetonitrile has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent antitumor, anti-inflammatory, and antiviral activities. The compound has also been studied for its potential use as an antifungal agent.